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Compound of Interest

Compound Name: 1,1,2-Trimethylcyclopentane

Cat. No.: B1633513

Essential Safety and Handling Guide for 1,1,2-
Trimethylcyclopentane

This guide provides comprehensive safety protocols and logistical information for the handling
and disposal of 1,1,2-Trimethylcyclopentane (CAS No. 4259-00-1). As a dedicated resource
for researchers, scientists, and drug development professionals, this document is structured to
deliver immmediate, actionable intelligence for laboratory safety and chemical management. Our
commitment is to empower you with the knowledge to handle this chemical with the utmost
confidence and safety.

While some sources report 1,1,2-Trimethylcyclopentane as not meeting GHS hazard criteria,
it is crucial to note its physical and chemical properties, particularly its low flash point, which
indicates a significant fire hazard.[1][2] Therefore, it must be handled with the same
precautions as a highly flammable liquid.

Understanding the Primary Hazards

The most significant immediate hazard associated with 1,1,2-Trimethylcyclopentane is its
flammability. With a flash point of 6.4°C, this chemical can form flammable vapor-air mixtures at
or near room temperature.[2] All handling procedures must be designed to mitigate the risk of
ignition.

Key Physical and Chemical Properties:
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Property Value Source
CAS Number 4259-00-1 [2]
Molecular Formula C8H16 [1][2]
Molecular Weight 112.21 g/mol [1]
Boiling Point 111.2-114.0°Cat 760 mmHg  [2][3]
Flash Point 6.4°C [2]
Density 0.762 g/cm?3 [2]

Personal Protective Equipment (PPE): Your First Line of
Defense

A robust PPE program is non-negotiable when handling flammable solvents like 1,1,2-
Trimethylcyclopentane. The selection of appropriate PPE is contingent on the specific
procedure being performed and the potential for exposure.

Recommended Personal Protective Equipment:
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Glove Selection:
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While specific compatibility data for 1,1,2-Trimethylcyclopentane is not readily available, for
similar aliphatic hydrocarbons, Nitrile and Neoprene gloves generally provide adequate
protection for incidental contact.[7] It is crucial to consult the glove manufacturer's compatibility
charts and to inspect gloves for any signs of degradation before and during use.[8][9][10] For
prolonged exposure, consider using thicker gloves or double-gloving.

Procedural Guidance for Safe Handling

Adherence to standard operating procedures is critical for minimizing risks. The following step-
by-step guidance outlines the essential practices for handling 1,1,2-Trimethylcyclopentane.

3.1. Pre-Operational Checklist:

« Verify Ventilation: Ensure that the work area, preferably a chemical fume hood, has adequate
ventilation.[4][11]

e Inspect PPE: Check all PPE for integrity. Ensure safety showers and eyewash stations are
accessible and operational.[4]

« Eliminate Ignition Sources: Remove all potential ignition sources from the work area,
including open flames, hot plates, and spark-producing equipment.[11][12][13] Use only non-
sparking tools and explosion-proof equipment.[4][14]

» Grounding and Bonding: For transfers between metal containers, ensure proper grounding
and bonding to prevent static electricity discharge.[4][11]

» Review Emergency Procedures: Be familiar with the location and use of fire extinguishers
(Class B), spill kits, and emergency contact information.[12][13]

3.2. Handling Operations:

» Dispensing: When transferring or dispensing the chemical, do so slowly to minimize
splashing and vapor generation.

» Container Management: Keep containers tightly closed when not in use to prevent the
escape of flammable vapors.
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e Heating: Never heat 1,1,2-Trimethylcyclopentane with an open flame.[11] Use a water
bath, heating mantle with a controller, or other suitable indirect heating methods.

» Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling.[14] Do not eat, drink, or smoke in the work area.[14]

3.3. Post-Operational Procedures:
o Decontamination: Clean the work area and any equipment used.
o PPE Removal: Remove PPE in the designhated area, avoiding cross-contamination.

o Storage: Store 1,1,2-Trimethylcyclopentane in a cool, dry, well-ventilated area away from
incompatible materials such as strong oxidizing agents.[4] The storage area should be a
designated flammables cabinet.[15]

Spill Management and Disposal Plan

Prompt and appropriate action is crucial in the event of a spill.

4.1. Spill Response:

o Evacuate: Immediately evacuate non-essential personnel from the spill area.
» Ventilate: Increase ventilation to the area.

e Contain: For small spills, contain the liquid with an inert absorbent material such as
vermiculite, dry sand, or earth.[4][14] Do not use combustible materials like sawdust.

o Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-
sparking tools and place it in a sealed, properly labeled container for disposal.[4][14]

o Large Spills: For large spills, evacuate the area and contact your institution's emergency
response team.

4.2. Waste Disposal: Waste 1,1,2-Trimethylcyclopentane and contaminated materials are
considered hazardous waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1633513?utm_src=pdf-body
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.fishersci.fr/store/msds?partNumber=11464367&countryCode=FR&language=en
https://www.fishersci.fr/store/msds?partNumber=11464367&countryCode=FR&language=en
https://www.benchchem.com/product/b1633513?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC421985000&countryCode=US&language=en
https://ehs.sonoma.edu/sites/ehs/files/chp-_sop_for_flammable_liquids.pdf
https://www.fishersci.com/store/msds?partNumber=AC421985000&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=11464367&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AC421985000&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=11464367&countryCode=FR&language=en
https://www.benchchem.com/product/b1633513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Collection: Collect waste in a designated, labeled, and sealed container.

» Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety office, following all local, state, and federal regulations.[14] Do not dispose of it
down the drain.[4]

Visualizing the Safety Workflow

The following diagram illustrates the decision-making process for ensuring safety when
handling 1,1,2-Trimethylcyclopentane.

Caption: Workflow for Safe Handling of 1,1,2-Trimethylcyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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